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Compound of Interest

Compound Name:
3-Methoxy-1-benzofuran-2-

carboxylic acid

Cat. No.: B2711310 Get Quote

An In-depth Technical Guide to the Infrared Spectroscopy of 3-Methoxy-1-benzofuran-2-
carboxylic acid

Introduction
3-Methoxy-1-benzofuran-2-carboxylic acid is a heterocyclic compound featuring a

benzofuran core, a fused bicyclic structure composed of a benzene ring and a furan ring. The

molecule is further functionalized with a carboxylic acid group at the 2-position and a methoxy

group at the 3-position. This substitution pattern makes it a subject of interest in synthetic

chemistry and drug development, where the benzofuran scaffold is a common pharmacophore.

Infrared (IR) spectroscopy is an indispensable analytical technique for the structural elucidation

of such molecules. By measuring the absorption of infrared radiation by a sample, we can

identify the specific vibrational modes of its chemical bonds. Each functional group possesses

a unique set of vibrational frequencies, producing a characteristic "fingerprint" in the IR

spectrum. This guide provides a detailed examination of the infrared spectroscopic profile of 3-
Methoxy-1-benzofuran-2-carboxylic acid, from experimental methodology to in-depth

spectral interpretation, designed for researchers and professionals in the chemical and

pharmaceutical sciences.
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To effectively interpret the infrared spectrum, one must first understand the molecular

architecture and identify the functional groups that will give rise to characteristic absorption

bands. The structure of 3-Methoxy-1-benzofuran-2-carboxylic acid contains three primary

components, each with distinct vibrational modes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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